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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937

An In-depth Technical Guide to the Physical Properties of 1,3-Dioleoyl-2-elaidoyl glycerol

Introduction

1,3-Dioleoyl-2-elaidoyl glycerol is a specific triacylglycerol (TAG) molecule, also known as
OEO. It is composed of a glycerol backbone esterified with two oleic acid molecules at the sn-1
and sn-3 positions and one elaidic acid molecule at the sn-2 position.[1] Oleic acid is a cis-
unsaturated fatty acid, while elaidic acid is its trans-isomer. This structural arrangement,
particularly the presence of a trans-fatty acid at the central position, makes 1,3-dioleoyl-2-
elaidoyl glycerol a subject of interest in lipid research. Specifically, it has been utilized in
studies focusing on the effects of unsaturation and sn-2 substitution on the polymorphic
behavior of triacylglycerols.[1][2][3] The physical properties of this compound are crucial for
understanding its behavior in various systems, from food science to materials research.

Data Presentation: Physical and Chemical
Properties

The following tables summarize the known physical and chemical properties of 1,3-Dioleoyl-2-
elaidoyl glycerol.

Table 1: General Properties
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Property Value Source
Molecular Formula Cs7H10406 [1]
Molecular Weight 885.4 g/mol [1]
Physical Form An oil [1]
Purity =295% [1]
Storage Temperature -20°C [1]
Stability =>4 years [1]

Table 2: Solubility Data

Solvent Concentration
Dimethylformamide (DMF) 10 mg/ml
Ethanol 10 mg/ml
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/ml

Source: Cayman Chemical[1]

Experimental Protocols

The characterization of the physical properties of triacylglycerols like 1,3-Dioleoyl-2-elaidoyl
glycerol involves a variety of analytical techniques. Below are detailed methodologies for key
experiments.

Determination of Polymorphic Behavior by Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to study the thermal
transitions of a material. For triacylglycerols, it is essential for determining melting points and
observing polymorphic transitions.

Methodology:
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o Sample Preparation: A small, precisely weighed amount of the 1,3-Dioleoyl-2-elaidoyl
glycerol sample (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty
sealed pan is used as a reference.

o Thermal Program: The sample and reference are subjected to a controlled temperature
program. A typical program for studying TAG polymorphism involves:

o An initial heating ramp to melt the sample completely and erase any previous thermal
history.

o A controlled cooling ramp (e.g., at rates of 0.5°C/min, 2°C/min, or 15°C/min) to observe
crystallization behavior.[4][5]

o A subsequent controlled heating ramp to observe the melting of the formed polymorphs
and any solid-state transitions.[4][5]

o Data Analysis: The heat flow to or from the sample is measured as a function of temperature.
Exothermic peaks represent crystallization events, while endothermic peaks correspond to
melting. The peak temperatures and enthalpies of these transitions provide information about
the different polymorphic forms (e.g., a, ', B).[6][7]

Structural Characterization by X-ray Diffraction (XRD)

Powder X-ray diffraction is used to determine the crystal structure of the different polymorphic
forms. Each polymorph will have a unique diffraction pattern.

Methodology:

o Sample Preparation: The 1,3-Dioleoyl-2-elaidoyl glycerol sample is crystallized under
specific thermal conditions to obtain a particular polymorphic form. The crystalline powder is
then mounted on a sample holder.

» Data Acquisition: The sample is irradiated with a monochromatic X-ray beam, and the
scattered X-rays are detected at various angles (20). The instrument records the intensity of
the diffracted X-rays at each angle.
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Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed. The
positions and intensities of the diffraction peaks are used to determine the unit cell
dimensions and the packing arrangement of the molecules in the crystal lattice. This allows
for the identification of the specific polymorphic form.[6][8][9]

Purity and Positional Isomer Analysis by High-
Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of synthesized triacylglycerols and for
separating positional isomers.

Methodology:

System Preparation: An HPLC system equipped with a suitable column (e.g., a silver ion
column or a reversed-phase C18 column) and a detector (e.g., an Evaporative Light
Scattering Detector - ELSD, or a UV detector at a low wavelength like 205 nm) is used.[10]
[11][12]

Mobile Phase: The choice of mobile phase depends on the type of separation. For silver ion
HPLC, a non-polar solvent system is typically used.[12] For reversed-phase HPLC, a polar
mobile phase like acetonitrile is common.[10][11]

Sample Analysis: A solution of 1,3-Dioleoyl-2-elaidoyl glycerol in a suitable solvent is
injected into the HPLC system. The components of the sample are separated based on their
affinity for the stationary and mobile phases.

Data Analysis: The retention time and peak area of the eluted components are recorded.
Purity is determined by the relative area of the main peak. The separation of positional
isomers (e.g., 1,2-Dioleoyl-3-elaidoyl glycerol) can also be achieved and quantified.[12]

Mandatory Visualizations
Diagrams
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Caption: Workflow for the synthesis of 1,3-Dioleoyl-2-elaidoyl glycerol.
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Polymorphic Transitions of Triacylglycerols
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Caption: General polymorphic transitions observed in triacylglycerols.
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Analytical Workflow for Physical Property Determination
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Caption: Workflow for the analysis of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.mdpi.com/1422-0067/24/3/2090
https://www.mdpi.com/1422-0067/24/3/2090
https://pubmed.ncbi.nlm.nih.gov/22361723/
https://pubmed.ncbi.nlm.nih.gov/22361723/
https://digitalcommons.usu.edu/cgi/viewcontent.cgi?article=1216&context=foodmicrostructure
https://pubmed.ncbi.nlm.nih.gov/15023251/
https://pubmed.ncbi.nlm.nih.gov/15023251/
https://pubmed.ncbi.nlm.nih.gov/15023251/
https://www.researchgate.net/publication/5266015_Analysis_of_1223-_and_13-Positional_Isomers_of_Diacylglycerols_from_Vegetable_Oils_by_Reversed-Phase_High-Performance_Liquid_Chromatography
https://www.researchgate.net/publication/287295316_Analysis_of_1_3-dioleoyl-2-palmitoylglycerol_by_Silver-ion_HPLC
https://www.benchchem.com/product/b3025937#physical-properties-of-1-3-dioleoyl-2-elaidoyl-glycerol
https://www.benchchem.com/product/b3025937#physical-properties-of-1-3-dioleoyl-2-elaidoyl-glycerol
https://www.benchchem.com/product/b3025937#physical-properties-of-1-3-dioleoyl-2-elaidoyl-glycerol
https://www.benchchem.com/product/b3025937#physical-properties-of-1-3-dioleoyl-2-elaidoyl-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

